molecular formula C12H13NO4 B8422631 Ethyl 4-(4-methyl-2-pyridyl)-2,4-dioxobutanoate

Ethyl 4-(4-methyl-2-pyridyl)-2,4-dioxobutanoate

Cat. No.: B8422631
M. Wt: 235.24 g/mol
InChI Key: WOWMVLBELLDSHL-UHFFFAOYSA-N
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Description

Ethyl 4-(4-methyl-2-pyridyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO4

Molecular Weight

235.24 g/mol

IUPAC Name

ethyl 4-(4-methylpyridin-2-yl)-2,4-dioxobutanoate

InChI

InChI=1S/C12H13NO4/c1-3-17-12(16)11(15)7-10(14)9-6-8(2)4-5-13-9/h4-6H,3,7H2,1-2H3

InChI Key

WOWMVLBELLDSHL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CC(=O)C1=NC=CC(=C1)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Diethyl oxalate (4.42 mL) was added to sodium ethoxide (2.22 g) in ethanol (22 mL), and the mixture was stirred for 10 minutes. The above-obtained 1-(4-methyl-2-pyridyl)ethanone (2.20 g) in ethanol (22 mL) was added to the mixture, followed by stirring at room temperature for 20 minutes. Water was added to the reaction mixture, and the resultant mixture was washed with diethyl ether, and then the aqueous layer was partitioned by use of saturated aqueous ammonium chloride and chloroform. The organic layer was dried over sodium sulfate anhydrate, followed by filtration. The solvent was removed under reduced pressure, to thereby give 4-(4-methyl-2-pyridyl)-2,4-dioxobutanoic acid ethyl ester as an oily product (2.84 g, 74%).
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